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Compound of Interest

Compound Name: 3,5-Dinitropyridine-2,6-diamine

Cat. No.: B1332154

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the detonation velocity and pressure of pyridine-
based explosives, offering a valuable resource for researchers in the field of energetic
materials. Pyridine, a heterocyclic aromatic organic compound, serves as a foundational
structure for a class of explosives that exhibit a range of performance characteristics. This
document summarizes key experimental data, details the methodologies used to obtain this
data, and presents a logical framework for understanding the structure-performance
relationships of these compounds.

Data Presentation: A Comparative Overview

The detonation properties of pyridine-based explosives are benchmarked against well-known
conventional explosives. The following table summarizes experimental and theoretical data for
detonation velocity and pressure. It is important to note that performance can be influenced by
the explosive's physical state, density, and the presence of binders in formulations.
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Experimental Protocols

The determination of detonation velocity and pressure is critical for characterizing the
performance of explosive materials. The data presented in this guide is primarily derived from
the following established experimental methodologies.

Detonation Velocity Measurement

1. Dautriche Method: This is a classic and straightforward technique for measuring the
detonation velocity of a solid explosive charge.[5][6]

e Principle: The method relies on comparing the detonation velocity of the test explosive with
that of a known, calibrated detonating cord.

e Procedure: A length of detonating cord with a known and uniform detonation velocity is
formed into a loop. Two points on this loop are inserted into the explosive charge at a
precisely measured distance apart. The explosive is initiated, and the detonation wave
triggers the detonating cord at both insertion points. Two detonation waves travel in opposite
directions along the cord and collide. The point of collision, which is marked on a witness
plate (typically lead), is offset from the center of the cord loop. By measuring this offset and
knowing the detonation velocity of the cord and the distance between the insertion points,
the detonation velocity of the test explosive can be calculated.[7][8]

2. Fiber Optic Probes: This method offers a more direct and precise measurement of
detonation velocity.
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 Principle: Optical fibers are used to detect the light flash produced as the detonation front
passes specific points along the explosive charge.

e Procedure: Two or more optical fiber probes are placed at accurately known distances along
the length of the explosive sample. As the detonation wave propagates through the
explosive, it sequentially reaches each probe. The intense light from the detonation front is
transmitted through the optical fibers to a photodetector connected to a high-speed
oscilloscope. The time intervals between the light signals from consecutive probes are
precisely measured. The detonation velocity is then calculated by dividing the known
distance between the probes by the measured time interval.

Detonation Pressure Measurement

1. Plate Dent Test: This is a widely used method for estimating the detonation pressure and
brisance (shattering effect) of an explosive.[9]

e Principle: The test is based on the empirical observation that the depth of the dent produced
in a standardized steel witness plate by the detonation of a cylindrical explosive charge is
proportional to the detonation pressure.[10][11]

e Procedure: A cylindrical charge of the test explosive of a standard diameter is placed on a
thick, standardized steel plate. The explosive is initiated from the end not in contact with the
plate. The detonation creates a dent in the witness plate. The depth of this dent is carefully
measured. This depth is then compared to calibration curves that correlate dent depth with
the known detonation pressures of standard explosives.[10]

2. Photonic Doppler Velocimetry (PDV): PDV is a more advanced and precise method for
determining detonation pressure by measuring particle velocity.[12][13][14][15]

e Principle: PDV measures the velocity of a surface (a "flyer" plate or a window material)
driven by the detonation products. This particle velocity can then be used in conjunction with
the measured detonation velocity and the Hugoniot equations of state for the explosive and
the target material to calculate the detonation pressure.[16]

e Procedure: A laser beam is directed at a reflective surface placed in contact with the
explosive charge. As the detonation wave reaches the surface, it is accelerated to a high
velocity. The reflected laser light undergoes a Doppler shift in frequency that is proportional
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to the surface velocity. This Doppler-shifted light is mixed with a reference laser beam to
create a "beat” frequency, which is recorded by a high-speed oscilloscope. Analysis of this
beat frequency provides a continuous velocity-time history of the moving surface, from which

the particle velocity and subsequently the detonation pressure can be determined with high
accuracy.[14]

Mandatory Visualization

The following diagram illustrates the conceptual relationship between the molecular structure of
pyridine-based explosives and their detonation performance. The performance is primarily
influenced by the degree of nitration, the presence of other functional groups, and the overall
oxygen balance of the molecule.
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Relationship between Structure and Performance of Pyridine-Based Explosives
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Structure-Performance Relationship in Pyridine Explosives
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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